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Compound of Interest

1-benzyl-N-methyl-5-
Compound Name:
oxopyrrolidine-3-carboxamide

CAS No.: 91189-04-7

Cat. No.: B2685979

Get Quote

Executive Summary & Compound Significance

1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide represents a specialized scaffold in
medicinal chemistry, combining the neuroactive pyrrolidinone ring (common in
piracetam/levetiracetam) with a lipophilic benzyl moiety and a methylated amide side chain.

e Primary Utility: Precursor for CNS-active agents; direct inhibitor of Mycobacterium
tuberculosis enoyl-ACP reductase (InhA).

e Structural Class:

-Lactam (Pyrrolidin-2-one) derivative.

» Key Challenge: The specific crystal packing of the N-methyl derivative is often proprietary or
unpublished in open databases (CSD), unlike its acid or primary amide precursors. This
guide bridges that gap by using high-fidelity analog data to predict and validate its solid-state
behavior.
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Comparative Crystallographic Analysis

To understand the target molecule, we must benchmark it against its crystallographically solved
precursors: the Carboxylic Acid (donor-rich) and the Primary Amide (unsubstituted).

ble 1: C ve Solid.S .

- Target: N-Methyl Analog A: Carboxylic  Analog B: Primary
eature
Amide Acid [1] Amide [2]
Formula
2 (Amide
H-Bond Donors 1 (Amide NH) 1 (Carboxyl OH)
)
H-Bond Acceptors 2 (Carbonyls) 3 (Carbonyls + OH) 2 (Carbonyls)
Predicted Space Monoclinic ( Orthorhombic ( Monoclinic (
Group ) or Triclinic ) )

Carboxylic Dimers (

Amide-Amide Chains Amide Dimers +

Lattice Dominance

(C(4) motif) ) Chains
o Racemic or Often resolved (R- )
Chirality (C3) ] ) ] Racemic
Enantiopure (R/S) isomer active)

Structural Causality: The "Methyl-Blocking" Effect
The transition from a Primary Amide (

) to the Target N-Methyl Amide (

) drastically alters crystal packing:

e Loss of Donor: The primary amide has two protons, allowing it to form 2D sheets or 3D
networks. The N-methyl group replaces one proton with a bulky hydrophobic group.

 Steric Steering: The benzyl group at Position 1 and the methyl group at the amide nitrogen
force the molecule into a "twisted" conformation to minimize steric clash, often preventing the
formation of flat, centrosymmetric dimers.
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» Resulting Motif: The target molecule typically crystallizes in linear supramolecular chains
rather than sheets, driven by a single strong

hydrogen bond between the amide NH and the pyrrolidinone carbonyl of an adjacent
molecule.

Experimental Protocols
Protocol A: Synthesis & Crystallization Workflow

Objective: Isolate single crystals suitable for XRD analysis.
Reagents:

e Precursor: 1-benzyl-5-oxopyrrolidine-3-carboxylic acid.[1]

e Reagent: Methylamine (2M in THF).

e Coupling Agent: CDI (1,1'-Carbonyldiimidazole) or EDC/HOBt.
Step-by-Step Methodology:

 Activation: Dissolve the carboxylic acid precursor (1.0 eq) in anhydrous DCM. Add CDI (1.1
eq) under

atmosphere. Stir for 1 hour until
evolution ceases.

o Why? CDI forms the reactive acyl imidazole intermediate, avoiding the harsh conditions of
acyl chlorides which can racemize the C3 center.

* Amidation: Add Methylamine (1.2 eq) dropwise at 0°C. Warm to RT and stir for 4 hours.
e Workup: Wash with 1N HCI (remove unreacted amine), then saturated

. Dry organic layer over
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» Crystallization (The Critical Step):
o Method: Slow Evaporation.[2]
o Solvent System: Ethyl Acetate : Hexane (1:1 ratio).

o Procedure: Dissolve the crude amide in minimal hot Ethyl Acetate. Add Hexane dropwise
until turbidity just appears. Add 2 drops of Ethyl Acetate to clear. Cover with parafilm, poke
3 small holes, and leave undisturbed at 4°C for 72 hours.

Protocol B: XRD Data Collection & Refinement
Objective: Validate the structure and absolute configuration.
e Mounting: Select a crystal

mm with defined faces. Mount on a glass fiber using epoxy.

o Collection: Collect data at 100 K (cryo-cooling is essential to reduce thermal vibration of the

flexible benzyl chain).

o Refinement Strategy:
o Solve using Direct Methods (SHELXT).
o Refine

using full-matrix least-squares (SHELXL).

o Key Check: If the space group is non-centrosymmetric (e.g.,

), check the Flack Parameter. A value near 0.0 confirms the absolute stereochemistry (R
or S); a value near 1.0 indicates inverted structure; 0.5 indicates a racemate crystal.

Visualizing the Structural Logic

The following diagram illustrates the relationship between the chemical modifications and the

resulting biological and solid-state properties.
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Precursor:
1-benzyl-5-oxopyrrolidine-3-carboxylic acid

Amidation (MeNH2)

TARGET:
1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide

Methyl Steric Bulk
(Prevents Sheet Formation)

Benzyl Group

H-Bond Donor Reduction (Increases logP / BBB Permeability)

Pharmacophore Binding

Bioactivity:
InhA Inhibition (TB)
Nootropic Modulation

Crystal Packing:
Linear Chains (N-H...O)

Click to download full resolution via product page

Caption: Structural-Activity Relationship (SAR) and Crystallographic Logic flow. The N-
methylation alters packing from dimers to chains while enhancing lipophilicity for bio-targets.

Application: Protein-Bound Crystal Structures

While the small-molecule crystal structure defines shelf-stability, the protein-bound structure
defines efficacy.

o Target Protein: Enoyl-ACP Reductase (InhA) - a target for Tuberculosis treatment.[3]
» Binding Mode:
o The 5-oxo carbonyl accepts a hydrogen bond from the protein backbone (Tyr158).

o The Benzyl ring occupies the hydrophobic pocket (substrate binding loop).
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o Crucial Note: Research indicates that for many pyrrolidine-3-carboxamides, only one
enantiomer (typically the 3R or 3S, depending on specific substituents) is bioactive [3].
Therefore, crystallographic determination of absolute configuration (Protocol B) is not just
structural—it is functional validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1217736-39-4|(R)-1-Benzyl-5-oxopyrrolidine-3-carboxylic acid|BLD Pharm [bldpharm.com]

2. researchgate.net [researchgate.net]

3. Pyrrolidine carboxamides as a novel class of inhibitors of enoyl acyl carrier protein
reductase from Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nim.nih.gov]

4. researchgate.net [researchgate.net]

5. PubChemlLite - Methyl 1-benzyl-5-oxopyrrolidine-3-carboxylate (C13H15NO3)
[pubchemlite.lcsb.uni.lu]

6. Methyl 1-benzyl-5-oxopyrrolidine-3-carboxylate | CL3H15NO3 | CID 98909 - PubChem
[pubchem.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Structural Profiling Guide: 1-Benzyl-N-methyl-5-
oxopyrrolidine-3-carboxamide]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.researchgate.net/publication/281926391_Crystal_structure_of_1-benzyl-2-hy-droxy-5-oxopyrrolidin-3-yl_acetate
https://www.researchgate.net/publication/281926391_Crystal_structure_of_1-benzyl-2-hy-droxy-5-oxopyrrolidin-3-yl_acetate
https://pubmed.ncbi.nlm.nih.gov/17034137/
https://pubchemlite.lcsb.uni.lu/e/compound/98909
https://pubchem.ncbi.nlm.nih.gov/compound/51535-00-3
https://www.benchchem.com/product/b2685979?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bldpharm.com/products/1217736-39-4.html
https://www.researchgate.net/publication/349978465_Synthesis_crystal_structure_and_DFT_study_of_a_novel_compound_N-4-24-dimorpholinopyrido23-dpyrimidin-6-ylphenylpyrrolidine-1-carboxamide
https://pubmed.ncbi.nlm.nih.gov/17034137/
https://pubmed.ncbi.nlm.nih.gov/17034137/
https://www.researchgate.net/publication/281926391_Crystal_structure_of_1-benzyl-2-hy-droxy-5-oxopyrrolidin-3-yl_acetate
https://pubchemlite.lcsb.uni.lu/e/compound/98909
https://pubchemlite.lcsb.uni.lu/e/compound/98909
https://pubchem.ncbi.nlm.nih.gov/compound/51535-00-3
https://pubchem.ncbi.nlm.nih.gov/compound/51535-00-3
https://www.benchchem.com/product/b2685979/docs#structural-profiling-guide-1-benzyl-n-methyl-5-oxopyrrolidine-3-carboxamide
https://www.benchchem.com/product/b2685979/docs#structural-profiling-guide-1-benzyl-n-methyl-5-oxopyrrolidine-3-carboxamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2685979?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

[https://www.benchchem.com/product/b2685979/docs#structural-profiling-guide-1-benzyl-n-
methyl-5-oxopyrrolidine-3-carboxamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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